N-butyl-4-methoxy-N-phenylbenzamide

• IUPAC Name: N-butyl-4-methoxy-N-phenylbenzamide
• InChI: InChI=1S/C18H21NO2/c1-3-4-14-19(16-8-6-5-7-9-16)18(20)15-10-12-17(21-2)13-11-15/h5-13H,3-4,14H2,1-2H3
• InChI Key: UMPSRWWSMBNMDP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

Synthesis Analysis

The synthesis of N-butyl-4-methoxy-N-phenylbenzamide involves complex organic reactions, utilizing various precursors and catalysts to achieve the desired chemical structure. Although specific studies on the synthesis of N-butyl-4-methoxy-N-phenylbenzamide are not directly available, similar compounds like 4-bromobenzamide and its derivatives have been synthesized through methods that involve halogen···halogen interactions and cocrystal formation with dicarboxylic acids, showcasing the intricate nature of synthesizing such compounds (Tothadi, Joseph, & Desiraju, 2013).

Molecular Structure Analysis

The molecular structure of N-butyl-4-methoxy-N-phenylbenzamide can be analyzed through various spectroscopic and crystallographic techniques. These methods provide insights into the compound's molecular geometry, bond lengths, angles, and interactions within the molecule, which are crucial for understanding its reactivity and properties. The study of similar benzamide derivatives has revealed the importance of type I and type II halogen···halogen interactions in determining the molecular structure (Tothadi et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving N-butyl-4-methoxy-N-phenylbenzamide depend on its functional groups and molecular structure. Reactions such as hydrolysis, amidation, and halogenation can alter the compound's properties for specific applications. Similar research on benzamide derivatives and their reactions with different chemical agents provides a basis for understanding the reactivity of N-butyl-4-methoxy-N-phenylbenzamide and its potential to undergo various chemical transformations (Hites, 2008).

Physical Properties Analysis

The physical properties of N-butyl-4-methoxy-N-phenylbenzamide, including melting point, boiling point, solubility, and density, are crucial for its handling and application in different environments. These properties are determined by the compound's molecular structure and intermolecular forces. Studies on similar compounds can provide insights into the physical properties expected for N-butyl-4-methoxy-N-phenylbenzamide (Qiu et al., 1998).

Chemical Properties Analysis

The chemical properties of N-butyl-4-methoxy-N-phenylbenzamide, such as acidity, basicity, reactivity towards nucleophiles and electrophiles, and stability under various conditions, are influenced by its functional groups and overall molecular structure. Research on benzamide derivatives and their chemical behavior provides a foundation for predicting the chemical properties and reactivity of N-butyl-4-methoxy-N-phenylbenzamide (Starnes, 2002).